Bis(2-methylphenyl)diphenylsilane

Specification

• CAS No.: 18849-24-6
• Molecular Formula: C26H24Si
• Molecular Weight: 364.6 g/mol
• IUPAC Name: bis(2-methylphenyl)-diphenylsilane
• Standard InChI: InChI=1S/C26H24Si/c1-21-13-9-11-19-25(21)27(23-15-5-3-6-16-23,24-17-7-4-8-18-24)26-20-12-10-14-22(26)2/h3-20H,1-2H3
• Standard InChI Key: QJXVCEINEQQSPK-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1[Si](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4C
• Canonical SMILES: CC1=CC=CC=C1[Si](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4C

Introduction

Bis(2-methylphenyl)diphenylsilane is an organosilicon compound with the molecular formula $C_{26}H_{24}Si$. It is characterized by a silicon atom bonded to two diphenyl groups and two 2-methylphenyl groups. This compound is primarily used in specialized chemical applications and research due to its unique structural and physicochemical properties.

Key Identifiers:

• CAS Number: 18849-24-6

• Molecular Weight: 364.554 g/mol

• Molecular Formula: $C_{26}H_{24}Si$

• Synonyms: Diphenyldi-o-tolylsilane, Benzene, 1,1'-(diphenylsilylene)bis[2-methyl-]

Table 1: Chemical and Physical Data of Bis(2-methylphenyl)diphenylsilane

Property	Value
Molecular Formula	$C_{26}H_{24}Si$
Molecular Weight	364.554 g/mol
Exact Mass	364.165 g/mol
LogP (Partition Coefficient)	3.68080
Density	Not available
Melting Point	Not available
Boiling Point	Not available
Flash Point	Not available

Structural Features:

• Two phenyl groups directly bonded to silicon.

• Two methyl-substituted phenyl groups (o-tolyl groups) attached to silicon.

• The presence of bulky aromatic substituents enhances steric hindrance around the silicon center.

Applications

Although specific applications of Bis(2-methylphenyl)diphenylsilane are not widely documented, organosilicon compounds like this are generally used in:

• Material Science: As precursors for silicon-based polymers or coatings.

• Chemical Research: Studying steric effects in organosilicon compounds.

• Catalysis: Potential use as ligands or intermediates in catalytic reactions.

Historical Context:

The compound has been referenced in foundational works such as:

• The Gmelin Handbook of Inorganic Chemistry (Volume C, Pages 82–85), which provides detailed discussions on silicon-based compounds.

• Research by Gilman and Smart in the Journal of Organic Chemistry (1950, Volume 15, Pages 720–740), focusing on the synthesis and reactivity of organosilicon compounds.

Safety and Handling

While specific safety data for Bis(2-methylphenyl)diphenylsilane is unavailable, general guidelines for handling organosilicon compounds include:

• Use protective gloves and eyewear to prevent skin and eye contact.

• Work in a well-ventilated area or under a fume hood to avoid inhalation of vapors.

• Store in a cool, dry place away from moisture and incompatible substances.